Cas no 1783506-62-6 (5-(4-methoxy-3,5-dimethylphenyl)-1H-imidazol-2-amine)

• Product Name: 5-(4-methoxy-3,5-dimethylphenyl)-1H-imidazol-2-amine
• CAS No: 1783506-62-6
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 5840663
• PubChem ID: 84127090
• Update Time: 2025-06-08

5-(4-methoxy-3,5-dimethylphenyl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-methoxy-3,5-dimethylphenyl)-1H-imidazol-2-amine
• 1783506-62-6
• EN300-1737156

• Inchi： 1S/C12H15N3O/c1-7-4-9(5-8(2)11(7)16-3)10-6-14-12(13)15-10/h4-6H,1-3H3,(H3,13,14,15)
• InChI Key： OFILDKUZBVCBLO-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=CC(C2=CN=C(N)N2)=CC=1C

Computed Properties

• Exact Mass: 217.121512110g/mol
• Monoisotopic Mass: 217.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.9Ų

Additional information on 5-(4-methoxy-3,5-dimethylphenyl)-1H-imidazol-2-amine

Introduction to 5-(4-methoxy-3,5-dimethylphenyl)-1H-imidazol-2-amine and Its CAS No. 1783506-62-6

5-(4-methoxy-3,5-dimethylphenyl)-1H-imidazol-2-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1783506-62-6, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a phenyl ring substituted with methoxy and dimethyl groups, which contributes to its distinct chemical behavior and reactivity. These structural features make it a valuable scaffold for designing novel therapeutic agents.

The imidazole moiety in the molecular structure of 5-(4-methoxy-3,5-dimethylphenyl)-1H-imidazol-2-amine plays a crucial role in its pharmacological activity. Imidazole derivatives are well-known for their biological significance and have been extensively studied for their antimicrobial, antiviral, and anti-inflammatory properties. The presence of the methoxy and dimethyl substituents on the phenyl ring further modulates the electronic properties of the molecule, influencing its interactions with biological targets. This compound’s ability to engage with specific enzymes and receptors makes it a promising candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various disease pathways. 5-(4-methoxy-3,5-dimethylphenyl)-1H-imidazol-2-amine has been investigated for its potential role in modulating pathways associated with neurological disorders. Studies have shown that this compound exhibits inhibitory activity against certain enzymes involved in neurodegenerative diseases, suggesting its therapeutic potential. The structural features of this molecule allow it to interact with specific binding sites on these enzymes, thereby inhibiting their activity and potentially alleviating symptoms associated with these conditions.

The synthesis of 5-(4-methoxy-3,5-dimethylphenyl)-1H-imidazol-2-amine involves a series of well-established organic reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of the phenyl ring derivatives followed by functionalization to introduce the methoxy and dimethyl groups. The subsequent step involves constructing the imidazole ring through condensation reactions, which requires precise control over reaction conditions to ensure high yield and purity. This synthetic route underscores the importance of meticulous planning and execution in pharmaceutical research.

Advances in computational chemistry have significantly enhanced the understanding of the pharmacological properties of 5-(4-methoxy-3,5-dimethylphenyl)-1H-imidazol-2-amine. Molecular docking studies have been instrumental in predicting how this compound interacts with target proteins, providing insights into its mechanism of action. These computational approaches complement experimental investigations by offering rapid and cost-effective screening of potential drug candidates. The integration of computational methods with traditional experimental techniques has accelerated the discovery process in pharmaceutical research.

The potential applications of 5-(4-methoxy-3,5-dimethylphenyl)-1H-imidazol-2-amine extend beyond neurological disorders. Preliminary studies suggest that this compound may also exhibit anti-cancer properties by inhibiting key signaling pathways involved in tumor growth. The ability to modulate these pathways could lead to the development of novel therapies that target specific types of cancer more effectively than existing treatments. Further research is needed to validate these findings and explore additional therapeutic applications.

The safety and efficacy of any pharmaceutical compound must be rigorously evaluated before it can be considered for clinical use. Toxicology studies have been conducted on 5-(4-methoxy-3,5-dimethylphenyl)-1H-imidazol-2-amine to assess its potential side effects and determine safe dosage levels. These studies involve both in vitro and in vivo experiments to evaluate how the compound behaves at different concentrations and exposure durations. The results from these studies provide critical data for determining whether this compound is suitable for further development into a therapeutic agent.

The regulatory landscape for new drug development is complex and requires compliance with stringent guidelines set by global health organizations. The journey from laboratory discovery to market approval involves multiple stages, including preclinical testing, clinical trials, and regulatory submissions. Each stage is designed to ensure that new drugs are safe and effective for patients. As such, compounds like 5-(4-methoxy-3,5-dimethylphenyl)-1H-imidazol-2-am ine must undergo thorough evaluation before they can be made available to healthcare professionals.

The collaboration between academic researchers, pharmaceutical companies, and regulatory agencies is essential for advancing drug discovery efforts. Open communication channels facilitate the exchange of ideas and data, accelerating the development process while maintaining high standards of scientific integrity. Initiatives aimed at fostering collaboration have led to significant breakthroughs in understanding disease mechanisms and identifying new therapeutic targets.

The future prospects for 5-(4-methoxy-3,5-dimethylphenyl)-1H-imidazol -2-am ine are promising given its unique structural features and potential biological activities. Ongoing research aims to optimize its pharmacological properties through structural modifications designed to enhance potency and reduce side effects. Additionally, exploring new applications such as antimicrobial or anti-inflammatory therapies could expand its therapeutic utility further.